Cas no 7674-99-9 (6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate)

6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate structure
7674-99-9 structure
Product Name:6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
CAS No:7674-99-9
MF:C18H18O6
MW:330.331925868988
MDL:MFCD00387948
CID:837880
PubChem ID:236769
Update Time:2025-04-19

6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-b:4,5-b']difuran-3,7-dicarboxylic acid, 2,6-dimethyl-, 3,7-diethyl ester
    • Diethyl 2,6-dimethylfuro[2,3-f][1]benzofuran-3,7-dicarboxylate
    • 2,6-Dimethyl-3,7-diethoxycarbonyl-benzo<1,2-b:4,5-b'>difuran
    • 3,7-Diethoxycarbonyl-2,6-dimethylbenzo<1,2-b,4,5-b'>difuran
    • 6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
    • NSC-39626
    • DTXSID00998054
    • Oprea1_628486
    • AG-690/36631013
    • CFKGXXNWAGBBFU-UHFFFAOYSA-N
    • 6,12-DIETHYL 5,11-DIMETHYL-4,10-DIOXATRICYCLO[7.3.0.0(3),?]DODECA-1,3(7),5,8,11-PENTAENE-6,12-DICARBOXYLATE
    • CS-0215911
    • NSC39626
    • MLS000525929
    • SMR000116403
    • CCG-20018
    • Furo[2,3-f]benzofuran-3,7-dicarboxylic acid, 2,6-dimethyl-, diethyl ester
    • EU-0077663
    • diethyl2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate
    • diethyl 2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate
    • MFCD00387948
    • 2,6-Dimethyl-benzo[1,2-b;4,5-b']difuran-3,7-dicarboxylic acid diethyl ester
    • F0919-1774
    • AKOS000265051
    • 7674-99-9
    • LS-06423
    • EN300-30891
    • 6,12-Diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
    • Z57479793
    • Oprea1_198677
    • 2,6-DIMETHYL-BENZO(1,2-B,4,5-B')DIFURAN-3,7-DICARBOXYLIC ACID DIETHYL ESTER
    • STK281832
    • ALBB-021262
    • G20154
    • MDL: MFCD00387948
    • Inchi: 1S/C18H18O6/c1-5-21-17(19)15-9(3)23-13-8-12-14(7-11(13)15)24-10(4)16(12)18(20)22-6-2/h7-8H,5-6H2,1-4H3
    • InChI Key: CFKGXXNWAGBBFU-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)OCC)C2C=C3C(C(C(=O)OCC)=C(C)O3)=CC1=2

Computed Properties

  • Exact Mass: 330.11000
  • Monoisotopic Mass: 330.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.88000
  • LogP: 4.14920

6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB370997-500 mg
Diethyl 2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate, 95%; .
7674-99-9 95%
500MG
€151.00 2023-02-20
abcr
AB370997-1 g
Diethyl 2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate, 95%; .
7674-99-9 95%
1 g
€172.20 2023-07-19
Chemenu
CM481262-1g
diethyl 2,6-dimethylfuro[2,3-f][1]benzofuran-3,7-dicarboxylate
7674-99-9 95%+
1g
$119 2023-02-17
Enamine
EN300-30891-0.05g
6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
7674-99-9 95.0%
0.05g
$47.0 2025-02-19
Enamine
EN300-30891-0.1g
6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
7674-99-9 95.0%
0.1g
$69.0 2025-02-19
Enamine
EN300-30891-0.25g
6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
7674-99-9 95.0%
0.25g
$100.0 2025-02-19
Enamine
EN300-30891-0.5g
6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
7674-99-9 95.0%
0.5g
$156.0 2025-02-19
Enamine
EN300-30891-1.0g
6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
7674-99-9 95.0%
1.0g
$201.0 2025-02-19
Enamine
EN300-30891-2.5g
6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
7674-99-9 95.0%
2.5g
$353.0 2025-02-19
Enamine
EN300-30891-5.0g
6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
7674-99-9 95.0%
5.0g
$606.0 2025-02-19
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited